molecular formula C12H30N2Si2 B1170384 Formaldehyde, polymers with bisphenol A, 2-(diethylamino)ethanol, melamine and melamine 2-(2-hydroxy CAS No. 166089-99-2

Formaldehyde, polymers with bisphenol A, 2-(diethylamino)ethanol, melamine and melamine 2-(2-hydroxy

Cat. No. B1170384
CAS RN: 166089-99-2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Formaldehyde, polymers with bisphenol A, 2-(diethylamino)ethanol, melamine and melamine 2-(2-hydroxy, also known as Formaldehyde, polymers with bisphenol A, 2-(diethylamino)ethanol, melamine and melamine 2-(2-hydroxy, is a useful research compound. Its molecular formula is C12H30N2Si2. The purity is usually 95%.
BenchChem offers high-quality Formaldehyde, polymers with bisphenol A, 2-(diethylamino)ethanol, melamine and melamine 2-(2-hydroxy suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Formaldehyde, polymers with bisphenol A, 2-(diethylamino)ethanol, melamine and melamine 2-(2-hydroxy including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

166089-99-2

Product Name

Formaldehyde, polymers with bisphenol A, 2-(diethylamino)ethanol, melamine and melamine 2-(2-hydroxy

Molecular Formula

C12H30N2Si2

Molecular Weight

0

synonyms

Formaldehyde, polymers with bisphenol A, 2-(diethylamino)ethanol, melamine and melamine 2-(2-hydroxyethoxy)ethyl derivs.

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.